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Compound of Interest

Compound Name: Hafnium (IV) chloride

Cat. No.: B8795416 Get Quote

Hafnium (IV) chloride, with the chemical formula HfCl₄, is an inorganic compound that serves

as a critical precursor for most organometallic hafnium compounds[1]. This colorless,

crystalline solid is utilized in a variety of specialized applications, primarily in materials science

and as a catalyst[1][2]. This guide provides a comprehensive overview of its chemical

identifiers, properties, applications in research and drug development, and relevant

experimental protocols.

Identifiers and Chemical Properties
Hafnium (IV) chloride is identified by several international standards. Its key identifiers and

physical properties are summarized below for easy reference.

Table 1: Identifiers for Hafnium (IV) Chloride

Identifier Value

CAS Number 13499-05-3[1][2][3][4][5]

PubChem CID 37715[1][6]

EC Number 236-826-5[5]

UNII CNZ9V5JM5H[1][4]

InChI Key PDPJQWYGJJBYLF-UHFFFAOYSA-J[1]

Molecular Formula HfCl₄[1][3][4]
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Table 2: Physicochemical Properties of Hafnium (IV) Chloride

Property Value

Molar Mass 320.302 g/mol [1]

Appearance White crystalline solid[1][2][3]

Density 3.89 g/cm³[1]

Melting Point 432 °C (810 °F; 705 K)[1][3]

Solubility in Water Decomposes[1][3]

Vapor Pressure 1 mmHg at 190 °C[1][3]

Crystal Structure Monoclinic, mP10[1]

Applications in Research and Drug Development
Hafnium (IV) chloride is a versatile Lewis acid, making it a valuable catalyst in various organic

synthesis reactions[1][3]. Its applications are particularly relevant to professionals in drug

development and chemical research.

Catalysis in Organic Synthesis: HfCl₄ is an effective catalyst for reactions such as the

Friedel-Crafts alkylation, 1,3-dipolar cycloadditions, and the polymerization of alkenes[1][3].

For instance, it is used to synthesize α-aminophosphonates through a one-pot, three-

component reaction. It also catalyzes the direct ester condensation of carboxylic acids with

alcohols. In the synthesis of fine chemicals, it can be used to prepare compounds for

fragrances and pharmaceuticals[7][8].

Drug Development and Delivery: In the pharmaceutical industry, hafnium chloride plays a

role in drug research and development as a catalyst for synthesizing and optimizing drug

molecular structures[9]. It also has applications in drug stability, where it can act as an

antioxidant to protect drug molecules from degradation[9]. Furthermore, it is being explored

for use in drug-controlled release and delivery systems, where it can be incorporated into

nanoparticles or other carriers to target specific tissues or cells[9].
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Precursor for Advanced Materials: HfCl₄ is a key precursor for producing hafnium metal and

other hafnium compounds[2]. It is widely used in chemical vapor deposition (CVD) and

atomic layer deposition (ALD) to create thin films of hafnium dioxide (HfO₂) and hafnium

silicate (HfSiO)[2]. These materials are critical in the semiconductor industry for

manufacturing high-performance transistors and memory devices[7].

Experimental Protocols and Methodologies
Detailed methodologies for reactions involving Hafnium (IV) chloride are crucial for

reproducible research. Below are examples of its use in synthesis.

1. Preparation of Hafnium (IV) Chloride

A common method for producing HfCl₄ involves the reaction of carbon tetrachloride with

hafnium oxide at elevated temperatures[1][3].

Reaction: HfO₂ + 2 CCl₄ → HfCl₄ + 2 COCl₂

Procedure:

Place hafnium oxide in a reaction chamber.

Introduce carbon tetrachloride vapor into the chamber.

Heat the reaction mixture to a temperature above 450 °C.

The volatile HfCl₄ can be collected through sublimation.

2. Synthesis of α-Aminonitriles (Strecker Reaction)

Hafnium tetrachloride can act as an efficient catalyst for the three-component Strecker

reaction[2].

Components: Aldehyde (or ketone), amine, and trimethylsilyl cyanide (TMSCN).

Procedure:
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In a suitable solvent at room temperature, combine the aldehyde or ketone, the aromatic

amine, and trimethylsilyl cyanide.

Add a catalytic amount of Hafnium (IV) chloride to the mixture.

Stir the reaction at room temperature until completion.

The resulting α-aminonitrile can be isolated using standard purification techniques.

3. Synthesis of a Hafnium-Oxo Cluster

This protocol describes the synthesis of a specific hafnium-oxo cluster exhibiting

fluorescence[10].

Reactants: Hafnium (IV) chloride (100 mg, 0.312 mmol), H₃pidiox (89.3 mg, 0.624 mmol),

and solid KOH (35 mg, 0.624 mmol) in moist methyl alcohol (4 mL).

Procedure:

To a stirred solution of moist methyl alcohol, add H₃pidiox and HfCl₄ successively.

Add solid KOH in one portion, which results in the formation of a white precipitate.

Filter off the precipitate.

Allow the colorless filtrate to stand at room temperature (~20 °C) for 5–6 days.

White crystals of the hafnium-oxo cluster will form, which can then be filtered and

collected[10].

Visualizations of Chemical Processes
Diagrams illustrating key processes provide a clearer understanding of the underlying

chemistry.
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Caption: Workflow for the synthesis of Hafnium (IV) chloride.
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Caption: Logical relationship of HfCl₄ as a catalyst.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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